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Compound of Interest

Compound Name: DK2403

Cat. No.: B15612330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, storage, and

handling of stock solutions of DK2403, a potent and selective covalent inhibitor of Mitogen-

Activated Protein Kinase Kinase 7 (MAP2K7 or MEK7). Accurate and consistent preparation of

DK2403 stock solutions is paramount for obtaining reliable and reproducible data in preclinical

research.

Introduction to DK2403
DK2403 is a small molecule inhibitor that demonstrates high potency and selectivity for

MAP2K7.[1][2][3] It acts as a covalent inhibitor, engaging the Cys218 residue within the active

site of the MAP2K7 protein.[1][2] By inhibiting MAP2K7, DK2403 effectively decreases the

phosphorylation of downstream targets, including c-Jun N-terminal kinase (JNK) and Activating

Transcription Factor 2 (ATF2).[1][2] Its selectivity profile makes it a valuable tool for studying

the role of the MAP2K7 signaling pathway in various cellular processes and disease models,

particularly in T-cell acute lymphoblastic leukemia (T-ALL).[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of DK2403 is presented in the table

below for easy reference.
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Property Value

Molecular Formula C₁₉H₁₇ClN₄O₂

Molecular Weight 368.82 g/mol

CAS Number 2902651-64-1

Appearance Solid Powder

Purity >98% (as determined by HPLC)

Solubility and Storage Recommendations
Proper dissolution and storage are critical for maintaining the stability and activity of DK2403.

Form Solvent
Recommended
Storage
Temperature

Shelf Life

Solid Powder -20°C 12 Months

4°C 6 Months

Stock Solution Anhydrous DMSO -80°C 6 Months

-20°C
1 Month[3] or 6

Months[2]

Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[3]

Experimental Protocols
Preparation of a 10 mM DK2403 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DK2403 in dimethyl

sulfoxide (DMSO).

Materials:
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DK2403 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate to Room Temperature: Before opening the vial, allow the DK2403 solid powder to

equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation of

moisture, which can affect the stability of the compound.

Weighing the Compound: Accurately weigh the desired amount of DK2403 powder. To

prepare 1 mL of a 10 mM stock solution, weigh out 3.688 mg of DK2403 (Molecular Weight =

368.82 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed DK2403. For a 10 mM solution, if you weighed 3.688 mg, add 1 mL of anhydrous

DMSO.

Mixing: Vortex the solution thoroughly until the DK2403 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if

necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage.[2][3]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
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Important Considerations:

The final concentration of DMSO in cell culture medium should be kept low, typically below

0.5%, as higher concentrations can be toxic to cells.[4][5]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.[4]

Procedure (Example for a 10 µM final concentration):

Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM DK2403 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is good practice

to perform an intermediate dilution. For example, dilute the 10 mM stock solution 1:100 in

cell culture medium to obtain a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the intermediate solution or the stock solution

to your cell culture medium to achieve the desired final concentration. For a 10 µM final

concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of 10

mM stock to 999 µL of medium).

Signaling Pathway and Experimental Workflow
DK2403 Mechanism of Action in the MAPK Signaling
Pathway
DK2403 targets MAP2K7, a key kinase in the Mitogen-Activated Protein Kinase (MAPK)

signaling cascade. Inhibition of MAP2K7 by DK2403 prevents the phosphorylation and

activation of its downstream substrates, JNK and ATF2. This ultimately impacts cellular

processes such as proliferation, differentiation, and apoptosis.[1]
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Caption: DK2403 inhibits MAP2K7 in the MAPK signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15612330?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Preparing DK2403 Stock
Solution
The following diagram illustrates the logical flow of the protocol for preparing a DK2403 stock

solution.
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Caption: Workflow for DK2403 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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